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Introduction
Basic copper nitrate, with the chemical formula Cu₂(OH)₃NO₃, is a promising oxidizer for solid

propellants, particularly in applications requiring high gas output and thermal stability, such as

in airbag gas generants.[1] Its use in combination with fuels like guanidine nitrate has been the

subject of research to achieve desirable combustion characteristics. This document provides

detailed application notes and experimental protocols for the synthesis of basic copper nitrate,

its formulation into a solid propellant with guanidine nitrate, and the subsequent

characterization of the propellant's performance.

Data Presentation
Thermal Decomposition of Basic Copper Nitrate
The thermal stability of an oxidizer is a critical parameter in propellant formulations. Basic

copper nitrate undergoes decomposition upon heating. The decomposition of basic copper

nitrate (Cu₂(OH)₃NO₃) occurs between 160 and 235°C, yielding copper(II) oxide (CuO) as the

solid residue.[2] The gaseous products evolved during decomposition include nitric acid

(HNO₃), water (H₂O), nitrogen dioxide (NO₂), and oxygen (O₂).[2]
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Property Value Reference

Decomposition Temperature

Range
160 - 235 °C [2]

Solid Residue CuO [2]

Gaseous Products HNO₃, H₂O, NO₂, O₂ [2]

Performance of Guanidine Nitrate/Basic Copper Nitrate
Propellants
The burn rate of a solid propellant is a key performance metric, often characterized by the

empirical Vieille's Law, r = aPⁿ, where 'r' is the burn rate, 'P' is the pressure, and 'a' and 'n' are

the burn rate coefficient and pressure exponent, respectively. The following table summarizes

the burn rate data for a baseline propellant formulation of Guanidine Nitrate (GN) and Basic

Copper Nitrate (BCN) and the effect of metal oxide additives. The baseline formulation consists

of a stoichiometric mixture of GN and BCN.[3]
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Propellant
Composition

Pressure
(MPa)

Burn Rate
(mm/s)

Pressure
Exponent (n)

Reference

GN/BCN

(baseline)
6.9 10.2 0.75 (at 25°C) [3][4]

13.8 16.5 [3]

20.7 22.1 [3]

27.6 27.2 [3]

GN/BCN + 4%

micro-Al₂O₃
6.9 9.8 - [3]

13.8 15.9 [3]

20.7 21.5 [3]

27.6 26.8 [3]

GN/BCN + 4%

micro-CeO₂
6.9 11.0 - [3]

13.8 17.8 [3]

20.7 23.9 [3]

27.6 29.5 [3]

GN/BCN + 4%

micro-TiO₂
6.9 10.1 - [3]

13.8 16.3 [3]

20.7 22.0 [3]

27.6 27.3 [3]

Note: Specific impulse data for basic copper nitrate-based propellants is not readily available in

the reviewed literature. Experimental determination is recommended for specific formulations.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://files.core.ac.uk/download/pdf/333661998.pdf
https://www.researchgate.net/publication/335060078_Burning_Rate_Characterization_of_Guanidine_Nitrate_and_Basic_Copper_Nitrate_Propellants_with_Metal_Oxide_Additives
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Basic Copper Nitrate (Cu₂(OH)₃NO₃)
This protocol is synthesized from various patented methods for producing basic copper nitrate

suitable for pyrotechnic applications.[5]

Materials:

Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH)

Deionized water

Citric acid or a citrate salt (catalyst, optional)[5]

Equipment:

Reaction vessel with stirring capability

Heating mantle or water bath

pH meter

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare an aqueous solution of copper(II) nitrate (Solution A). The concentration can

range from a dilute solution to a saturated one.[6]

Prepare an aqueous solution of a base, such as sodium hydroxide or ammonium

hydroxide (Solution B).

If using a catalyst, dissolve a small amount of citric acid or a citrate salt in either Solution A

or Solution B.[5]
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Reaction:

Heat the reaction vessel containing deionized water to a controlled temperature, typically

between 60-95°C.[7]

Simultaneously and slowly add Solution A and Solution B to the reaction vessel with

constant stirring.

Monitor and maintain the pH of the reaction mixture between 6 and 8.[5] The formation of

a pale green-blue precipitate of basic copper nitrate will be observed.[8]

Aging (Optional):

The precipitate can be aged in the mother liquor with continued stirring for a period to

ensure complete reaction and uniform particle size.

Isolation and Purification:

Filter the precipitate using a Büchner funnel.

Wash the filter cake with deionized water to remove any soluble impurities.

Perform a final wash with ethanol to aid in drying.

Drying:

Dry the purified basic copper nitrate in a drying oven at a temperature below its

decomposition point, for instance, at 80°C, until a constant weight is achieved.

Formulation of Guanidine Nitrate/Basic Copper Nitrate
Solid Propellant
This protocol is based on methodologies described for preparing composite solid propellants.

[3]

Materials:

Guanidine nitrate (GN), finely ground
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Basic copper nitrate (BCN), finely ground

Metal oxide catalyst (e.g., Al₂O₃, CeO₂, TiO₂), optional

Binder system (e.g., hydroxyl-terminated polybutadiene - HTPB and a curing agent), if a

castable propellant is desired. For pressed pellets, a binder may not be necessary.

Equipment:

Acoustic mixer or other suitable energetic materials mixer

Hydraulic press with pellet die

Inhibitor coating (e.g., high-temperature paint)

Procedure:

Component Preparation:

Ensure all components are thoroughly dried and finely ground to a consistent particle size.

Mixing:

Carefully weigh the desired amounts of GN, BCN, and any optional catalyst according to

the desired formulation. A stoichiometric mixture of GN and BCN is a common starting

point.[3]

Mix the powders in an appropriate mixer until a homogeneous blend is achieved. For small

batches, a Resodyn acoustic mixer can be used.[4]

Pressing:

Transfer the mixed powder into a pellet die.

Press the powder using a hydraulic press at a sufficient pressure to form a dense,

coherent pellet.

Inhibition:
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Coat the sides of the cylindrical pellet with an inhibitor to ensure that burning only occurs

on the end faces.[9] This is crucial for accurate burn rate measurements in a strand

burner.

Performance Characterization
The following protocol is a generalized procedure based on the Crawford-style strand burner

method.[2][9]

Equipment:

Strand burner pressure vessel

Pressurization system (e.g., nitrogen gas cylinder and regulator)

Ignition system (e.g., nichrome wire)

Data acquisition system to record pressure and burn time (e.g., pressure transducer and

timer or high-speed camera)

Procedure:

Sample Preparation:

Prepare inhibited cylindrical propellant strands as described above.

Embed fuse wires at known distances along the strand for timing the burn front

progression.[10]

Mounting:

Securely mount the propellant strand in the holder within the strand burner vessel.

Pressurization:

Seal the vessel and pressurize it to the desired test pressure with an inert gas like

nitrogen.[9]

Ignition and Data Acquisition:
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Ignite the top surface of the propellant strand using the ignition system.

Record the time it takes for the flame front to travel between the embedded fuse wires.

Simultaneously record the pressure inside the vessel.

Calculation:

Calculate the linear burn rate by dividing the distance between the fuse wires by the

recorded time interval.

Repeat the experiment at various pressures to determine the pressure exponent 'n'.

A closed bomb test can be used to evaluate the ballistic properties of a propellant.[11][12]

Equipment:

Closed bomb of a known volume

Pressure transducer

Data acquisition system

Ignition system

Procedure:

Sample Placement:

Place a known mass of the propellant sample inside the closed bomb.

Sealing and Ignition:

Seal the bomb and ignite the propellant.

Data Recording:

Record the pressure-time history of the combustion event using the pressure transducer

and data acquisition system.
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Analysis:

From the pressure-time curve, parameters such as the maximum pressure and the rate of

pressure rise can be determined, which are related to the propellant's burning rate and

energy content.[12]

Mandatory Visualization
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Caption: Experimental workflow for the synthesis, formulation, and characterization of basic

copper nitrate-based solid propellants.
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Inhibited Propellant Strand

Mount in Strand Burner
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Caption: Logical workflow for determining the burn rate of a solid propellant using the strand

burner method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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